Cas no 2137982-99-9 (1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol)

• Product Name: 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol
• CAS No: 2137982-99-9
• MF: C₁₂H₁₇ClN₄O
• MW: 268.742581129074
• CID: 5837518
• PubChem ID: 165484150
• Update Time: 2025-05-25

1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol
• [1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-yl]methanol
• 2137982-99-9
• EN300-1128113

• Inchi： 1S/C12H17ClN4O/c1-12(2,3)17-11(13)8(7-18)10(15-17)9-5-6-14-16(9)4/h5-6,18H,7H2,1-4H3
• InChI Key： SNHXKHZOOYBHHX-UHFFFAOYSA-N
• SMILES： ClC1=C(CO)C(C2=CC=NN2C)=NN1C(C)(C)C

Computed Properties

• Exact Mass: 268.1090889g/mol
• Monoisotopic Mass: 268.1090889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.9Ų

Additional information on 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol

Introduction to 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol (CAS No. 2137982-99-9)

1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol is a complex organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2137982-99-9, belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological applications. The presence of multiple functional groups, including a tert-butyl substituent, a chloro group, and two pyrazole rings, contributes to its intricate molecular architecture and may influence its interaction with biological targets.

The compound's structure is characterized by a central methanol group linking two pyrazole rings, with one ring substituted at the 5-position by a 1-methyl-1H-pyrazol-5-yl moiety. This arrangement creates a highly symmetric yet functionalized scaffold, which is of great interest for drug discovery efforts. The tert-butyl group at the 1-position provides steric hindrance, potentially modulating the compound's solubility and metabolic stability, while the chloro group at the 5-position may serve as a handle for further chemical modifications or as an electron-withdrawing element that influences electronic properties.

In recent years, there has been growing interest in pyrazole derivatives due to their broad spectrum of biological activities. Pyrazoles are known to exhibit antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties, among others. The specific combination of substituents in 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylmethanol suggests that it may possess unique pharmacological profiles that could make it valuable in therapeutic applications. For instance, the methanol group at the 4-position could facilitate hydrogen bonding interactions with biological targets, enhancing binding affinity.

Recent studies have highlighted the importance of pyrazole-based compounds in medicinal chemistry. Researchers have demonstrated that modifications to the pyrazole core can significantly alter biological activity. For example, derivatives with electron-withdrawing groups like chlorine have been shown to enhance binding to certain enzymes and receptors. Similarly, bulky substituents such as the tert-butyl group can improve pharmacokinetic properties by reducing metabolic clearance. The dual pyrazole system in 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-4-ylylmethanol may also contribute to increased binding entropy, further stabilizing interactions with biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of the chloro group at the 5-position typically involves halogenation reactions, while the attachment of the two pyrazole rings necessitates condensation reactions under controlled conditions. The presence of the tert-butyl group may complicate synthesis due to its steric bulk, requiring specialized reaction conditions to prevent side products. Advances in synthetic methodologies have enabled more efficient preparation of complex heterocyclic compounds like this one, making it more accessible for further investigation.

From a computational chemistry perspective, understanding the three-dimensional structure of 1-tert-butyl-5-chloro-3-(1-methyl-1H-pyrazol-5-yll)-1H-pyrazol-4-ylylmethanol is crucial for predicting its biological activity. Molecular modeling techniques can provide insights into how the compound interacts with potential targets such as enzymes or receptors. The symmetry introduced by the two pyrazole rings and the presence of functional groups like the chloro and tert-butyl substituents can influence binding affinity and selectivity. By analyzing binding modes through computational methods, researchers can design analogs with improved properties.

In preclinical studies, compounds similar to 1-(tert-butyl)-5-chloro}-3-(l-methyl-lH-pyrozol-S-yll)-lH-pyrozol-l-ylylmethanol (CAS No. 2137982_99_9) have shown promise in various therapeutic areas. For instance, some pyrazole derivatives have demonstrated efficacy against inflammatory diseases by inhibiting key enzymes like COX or LOX. Others have shown anti-cancer activity by targeting specific kinases or transcription factors. The structural features of this compound make it an attractive candidate for further exploration in these areas.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are also exploring its use in agrochemicals and material science due to its unique chemical properties. Pyrazole derivatives can act as intermediates in synthesizing more complex molecules with specialized functions. Additionally, their stability under various conditions makes them suitable for industrial applications where chemical robustness is essential.

As research continues to uncover new biological activities associated with pyrazole-based compounds, l-(tert-butyl)-s-chloro}-3(l-methyl-lH-pyrzol-S-yll)-lH-pyrzol-l-ylylmethanol (CAS No._2137982_99_9) holds promise as a versatile scaffold for drug discovery efforts._ Its complex structure offers opportunities for fine-tuning pharmacological properties through structural modifications._ By leveraging advances in synthetic chemistry_and computational biology,_ researchers can accelerate_the development_of novel therapeutics based_on this compound_and related derivatives.